4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(4-ethylphenyl)benzotriazol-5-yl]-3-nitrobenzamide
• InChI: InChI=1S/C21H16ClN5O3/c1-2-13-3-7-16(8-4-13)26-24-18-10-6-15(12-19(18)25-26)23-21(28)14-5-9-17(22)20(11-14)27(29)30/h3-12H,2H2,1H3,(H,23,28)
• InChI Key: RZDKRTCUCUSKKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C21H16ClN5O3
• Molecular Weight: 421.8 g/mol

Description

4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide, also known as CL-75, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzotriazole-based inhibitor that has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer research. This compound has been shown to have potent anti-cancer activity against a wide range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has been suggested that the mechanism of action of this compound involves the inhibition of tubulin polymerization, which is a critical step in cell division.
In addition to its anti-cancer activity, this compound has also been studied for its potential applications in the treatment of Alzheimer's disease. It has been shown to have neuroprotective effects and to inhibit the aggregation of amyloid-beta peptides, which are thought to play a key role in the development of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide involves the inhibition of tubulin polymerization. Tubulin is a protein that is critical for cell division, and the inhibition of tubulin polymerization can lead to cell cycle arrest and apoptosis. In addition to its effects on tubulin polymerization, this compound has also been shown to inhibit the activity of several other enzymes, including topoisomerase II and protein kinase C.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects. In addition to its effects on tubulin polymerization and enzyme activity, this compound has also been shown to induce the production of reactive oxygen species (ROS) in cancer cells. ROS are known to play a key role in the induction of apoptosis, and the induction of ROS production by this compound may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide for lab experiments is its well-established synthesis method. The synthesis of this compound is relatively straightforward and can be carried out using commercially available reagents. In addition, this compound has been extensively studied and its mechanism of action is well understood, which makes it a useful tool for studying the effects of tubulin polymerization inhibition and enzyme inhibition.
One of the limitations of this compound for lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on cancer cells, but it may also have toxic effects on normal cells. In addition, the induction of ROS production by this compound may lead to oxidative stress and cell damage.

Future Directions

There are several potential future directions for research on 4-chloro-N-[2-(4-ethylphenyl)-2H-1,2,3-benzotriazol-5-yl]-3-nitrobenzamide. One area of research could be to investigate the potential use of this compound in combination with other anti-cancer agents. It has been suggested that the combination of this compound with other tubulin inhibitors may lead to synergistic effects and increased anti-cancer activity.
Another area of research could be to investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases. The neuroprotective effects of this compound make it a promising candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.
Finally, future research could focus on the development of new analogues of this compound with improved potency and selectivity. The development of new analogues could lead to the discovery of more effective anti-cancer agents and other drugs with potential therapeutic applications.